8-(4-Propan-2-ylphenyl)-13-prop-2-enyl-5-oxa-2,11,13-triazatricyclo[7.4.0.03,7]trideca-1(9),3(7)-diene-6,10,12-trione
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Description
8-(4-Propan-2-ylphenyl)-13-prop-2-enyl-5-oxa-2,11,13-triazatricyclo[7.4.0.03,7]trideca-1(9),3(7)-diene-6,10,12-trione is a useful research compound. Its molecular formula is C21H21N3O4 and its molecular weight is 379.416. The purity is usually 95%.
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Scientific Research Applications
Crystal Structure and Molecular Configuration
- The study by Gelli et al. (1994) explored the crystal structure of a similar triazaoxatricyclodecadiene derivative, revealing a rigid skeleton formed by 2-pyrazoline, cyclobutane, and 2-isoxazoline planar rings. This research is vital for understanding the molecular geometry and potential interactions of similar compounds (Gelli et al., 1994).
Stereochemistry and Kinetics
- The work by Grimme and Krauthäuser (1997) on the Cope rearrangement of tetracyclo[7.3.1.0^2,8.0^4,12]trideca-5,10-diene, a structurally related compound, provides insights into the stereochemistry and kinetics of similar tricyclic systems. Understanding these dynamics is crucial for the application of such compounds in synthetic chemistry (Grimme & Krauthäuser, 1997).
Reactivity and Synthesis
- Wyatt, Villalonga-Barber, and Motevalli (1999) investigated the Diels-Alder reactivity of chiral 2-(alk-1-enyl)-1,3,2-diazaphospholidine 2-oxides, providing a foundation for understanding the reactivity of similar oxadiazole and thiadiazole derivatives in synthetic pathways (Wyatt, Villalonga-Barber, & Motevalli, 1999).
Thermolysis and Cycloaddition Reactions
- Tsuge, Takata, and Ued (1979) examined the thermolysis of stereoisomeric 4-oxa-13-thia-3,5,10-triaza-1,7,10-triphenyltetracyclo[5.5.1.02,6.08,12]trideca-2,5-diene-9,11-diones, highlighting the ring cleavage and cycloaddition reactions under mild conditions. This research is pertinent for the understanding of thermal stability and reaction mechanisms of similar tricyclic compounds (Tsuge, Takata, & Ued, 1979).
Properties
IUPAC Name |
8-(4-propan-2-ylphenyl)-13-prop-2-enyl-5-oxa-2,11,13-triazatricyclo[7.4.0.03,7]trideca-1(9),3(7)-diene-6,10,12-trione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21N3O4/c1-4-9-24-18-17(19(25)23-21(24)27)15(16-14(22-18)10-28-20(16)26)13-7-5-12(6-8-13)11(2)3/h4-8,11,15,22H,1,9-10H2,2-3H3,(H,23,25,27) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CJGIGKJLYRTMAN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)C2C3=C(COC3=O)NC4=C2C(=O)NC(=O)N4CC=C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21N3O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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